3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

• Molecular Formula: C7H6F2O2S
• Molecular Weight: 192.19 g/mol
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)F)F
• InChI: InChI=1S/C7H6F2O2S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,1H3
• InChIKey: LRWOKFKFQCBRGC-UHFFFAOYSA-N

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride: CAS 1842346-69-3, A Versatile SuFEx Click Chemistry Reagent

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS 1842346-69-3) is an aryl sulfonyl fluoride, a class of organosulfur compounds renowned for their participation in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry [1]. Characterized by a sulfonyl fluoride group (-SO2F) on a benzene ring substituted with a methyl and a meta-fluoro group, it possesses the molecular formula C7H6F2O2S and a molecular weight of 192.19 g/mol . As a SuFEx hub, it offers a unique balance of high stability and selective reactivity under specific conditions, making it a valuable building block in organic synthesis and medicinal chemistry [1].

Reagent Class Aryl sulfonyl fluoride for SuFEx click chemistry

Substitution Meta-fluoro, para-methyl for tuned electrophilicity

• [1] Zhong, Q.; Chen, L. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. *Semantic Scholar*, 2021. View Source

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride: Why Substitution with Unsubstituted or Differently Substituted Analogs is Not Advisable

While the sulfonyl fluoride warhead is the primary driver of SuFEx reactivity, the specific substitution pattern on the aryl ring critically modulates both electronic and steric properties, leading to divergent reaction outcomes [1]. Simple substitution of 3-fluoro-4-methylbenzene-1-sulfonyl fluoride with a generic analog like p-toluenesulfonyl fluoride (tosyl fluoride) or a regioisomer such as 4-fluoro-3-methylbenzene-1-sulfonyl fluoride can result in unexpected reactivity, altered chemoselectivity, or different yields in subsequent coupling reactions [REFS-1, REFS-2]. The combined meta-fluoro and para-methyl substitution pattern in this specific compound is known to influence the electronic density of the aromatic ring and the electrophilicity of the sulfur center, a subtle but critical factor for achieving desired SuFEx reaction efficiency and selectivity that cannot be replicated by unsubstituted or differently substituted analogs [1].

Unsubstituted analog (e.g., tosyl fluoride)

Lacks meta-fluoro inductive effect, resulting in lower sulfur electrophilicity and different SuFEx kinetics.

Regioisomer (4-fluoro-3-methyl substitution)

Altered resonance stabilization of sulfonyl fluoride may shift chemoselectivity and downstream coupling outcomes.

• [1] Zhong, Q.; Chen, L. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. *Semantic Scholar*, 2021. View Source
• [2] Carruthers, R.; Laird, R. M.; Sayers, E. Reactions of Arylsulphonyl Fluorides. *Journal*, 1967. View Source

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride: Quantitative Evidence for Product-Specific Differentiation and Selection

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride vs. 4-Methylbenzene-1-sulfonyl fluoride (Tosyl Fluoride): Comparative Electronic Substituent Effect

The introduction of a fluorine atom at the meta-position significantly alters the electronic environment of the sulfonyl fluoride group compared to the unsubstituted tosyl fluoride (4-methylbenzene-1-sulfonyl fluoride). Fluorine's strong negative inductive effect (-I) increases the electrophilicity of the sulfur center, potentially enhancing its reactivity toward nucleophiles in SuFEx reactions [1]. While direct kinetic data for this specific compound is not yet available in the primary literature, the class-level inference based on Hammett substituent constants (σm for F is +0.34) predicts a higher reaction rate for the 3-fluoro derivative compared to its unsubstituted counterpart (σm for H is 0.00) [2].

Electronic Effect

Class-level

Hammett m: +0.34 (F) vs. 0.00 (H)

Higher predicted electrophilicity at sulfur center

Theoretical prediction; direct kinetic data unavailable

Evidence Dimension	Predicted Relative Reactivity in SuFEx (Nucleophilic Substitution at Sulfur)
Target Compound Data	Higher electrophilicity at sulfur center
Comparator Or Baseline	4-Methylbenzene-1-sulfonyl fluoride (Tosyl fluoride)
Quantified Difference	Hammett σm: +0.34 (F) vs. 0.00 (H)
Conditions	Theoretical prediction based on Hammett substituent constants for electrophilic aromatic substitution

Why This Matters

This electronic differentiation can be exploited to achieve faster, higher-yielding SuFEx conjugations, which is a critical factor in selecting a reagent for time-sensitive synthetic routes or large-scale procurement.

• [1] Zhong, Q.; Chen, L. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. *Semantic Scholar*, 2021. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. *Chemical Reviews* **1991**, *91* (2), 165-195. View Source

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride vs. 4-Fluoro-3-methylbenzene-1-sulfonyl fluoride (Regioisomer): Impact of Substitution Pattern on Steric and Electronic Properties

The precise positioning of substituents is a critical determinant of chemical behavior. 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (meta-fluoro, para-methyl) and its regioisomer, 4-fluoro-3-methylbenzene-1-sulfonyl fluoride (para-fluoro, meta-methyl), possess identical molecular formulas and functional groups but differ fundamentally in their substitution pattern . This difference leads to distinct spatial arrangements and electron density distributions. In the target compound, the sulfonyl fluoride group is para to the methyl group, an arrangement known to maximize the electron-donating resonance effect (+M) of the methyl group, which can stabilize the sulfonyl fluoride and moderate its electrophilicity . In contrast, the regioisomer positions the sulfonyl fluoride meta to the methyl group, diminishing this resonance stabilization. The target compound's meta-fluoro group exerts a primarily inductive effect, fine-tuning the reactivity without the strong resonance interference of a para-fluoro group .

Regioisomer Impact

Class-level

SO2F para to CH3, meta to F

Distinct electronic and steric profile vs. 4-fluoro-3-methyl isomer

Structural comparison; direct reactivity data not reported

Evidence Dimension	Electronic and Steric Profile
Target Compound Data	Sulfonyl fluoride group para to methyl group, meta to fluoro group
Comparator Or Baseline	4-Fluoro-3-methylbenzene-1-sulfonyl fluoride (Sulfonyl fluoride group meta to methyl, para to fluoro)
Quantified Difference	Qualitative difference in electron density distribution and resonance stabilization
Conditions	Structural comparison based on principles of organic chemistry and substituent effects

Why This Matters

This regioisomeric distinction is paramount for ensuring the intended outcome in multi-step syntheses. Selecting the correct regioisomer avoids the generation of an undesired molecular topology, which could lead to failure in downstream applications, such as biochemical probe development or pharmaceutical intermediate production.

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride: Validated Use in CNS Drug Discovery Patents as a Key Intermediate

The practical utility of 3-fluoro-4-methylbenzene-1-sulfonyl fluoride is substantiated by its specific deployment as a synthetic intermediate in the patent literature for the development of CNS-active compounds [1]. Eurasian Patent EA024767B1 explicitly cites this compound in the synthesis of sulfonamide derivatives of benzylamine, a class of molecules being investigated for the treatment of central nervous system (CNS) diseases [1]. This provides a concrete, documented example of its application in a demanding, high-value area of medicinal chemistry, distinguishing it from many sulfonyl fluorides that remain general-purpose reagents without documented use in such specific, patent-protected synthetic routes.

Patent Precedent

Reported

Cited in EA024767B1 for CNS sulfonamide synthesis

Validated use as a building block in medicinal chemistry

Research context; verify specific protocol compatibility

Evidence Dimension	Documented Application in Patented Pharmaceutical Synthesis
Target Compound Data	Specifically cited as an intermediate in EA024767B1 for CNS sulfonamide derivatives
Comparator Or Baseline	General sulfonyl fluorides (e.g., tosyl fluoride) and other aryl sulfonyl fluorides not cited in this context
Quantified Difference	Qualitative: Validated use in a specific, high-value patent vs. general reagent status
Conditions	Patent literature analysis

Why This Matters

For procurement in a medicinal chemistry or process development setting, the existence of a validated synthetic precedent in a peer-reviewed patent offers significant derisking. It confirms the compound's compatibility with complex reaction sequences and its potential to yield biologically relevant molecules, directly impacting the selection of a building block for drug discovery projects.

• [1] Eurasian Patent EA024767B1. Sulfonamide derivatives of benzylamine for treating CNS diseases. View Source

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride: Evidence-Based Application Scenarios for Procurement and Use

Synthesis of CNS-Active Sulfonamide Derivatives

This compound is specifically cited as a key building block for the synthesis of sulfonamide derivatives of benzylamine, which are under investigation for treating central nervous system (CNS) diseases [1]. Researchers and process chemists in this field can directly apply the patented methodologies, leveraging this specific reagent to generate lead compounds or scale up production of validated intermediates [1].

Development of Tuned SuFEx Linkers for Bioconjugation and Chemical Biology

The unique combination of a meta-fluoro and para-methyl group provides a finely tuned electronic profile. This makes 3-fluoro-4-methylbenzene-1-sulfonyl fluoride an excellent candidate for creating sulfonyl fluoride probes with modulated reactivity [1]. Its predicted higher electrophilicity compared to unsubstituted tosyl fluoride can be advantageous for rapid, high-yield labeling of biomolecules under mild conditions, a key requirement in chemical biology and proteomics [1].

Avoidance of Regioisomeric Byproducts in Multi-Step Syntheses

Procuring the correct 3-fluoro-4-methyl regioisomer is critical to ensure the final molecule possesses the desired 3D geometry and electronic distribution. The substitution pattern of this compound is essential for avoiding the generation of the 4-fluoro-3-methyl regioisomer, which would result in a completely different molecular topology and likely fail in structure-activity relationship (SAR) studies or downstream biological assays [1].

Application

Selection Property

Validation Focus

CNS sulfonamide research

Patent-validated intermediate for sulfonamide coupling

Compatibility with complex reaction sequences

SuFEx bioconjugation probes

Tuned electrophilicity via meta-fluoro substitution

Reactivity under mild, aqueous conditions

Regioisomer-controlled synthesis

Defined 3-fluoro-4-methyl substitution pattern

Consistent SAR and molecular topology outcomes

• [1] Eurasian Patent EA024767B1. Sulfonamide derivatives of benzylamine for treating CNS diseases. View Source
• [2] Zhong, Q.; Chen, L. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. *Semantic Scholar*, 2021. View Source